Cas no 133360-41-5 ([3,3'-Bi-2H-pyran]-2,4'(3'H)-dione,2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-6'-methyl-,(2'S,3'R)-)

• Product Name: [3,3'-Bi-2H-pyran]-2,4'(3'H)-dione,2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-6'-methyl-,(2'S,3'R)-
• CAS No: 133360-41-5
• MF: C₂₅H₂₀O₉
• MW: 464.420907974243
• CID: 207281
• PubChem ID: 54711171
• Update Time: 2024-02-29

[3,3'-Bi-2H-pyran]-2,4'(3'H)-dione,2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-6'-methyl-,(2'S,3'R)- Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bi-2H-pyran]-2,4'(3'H)-dione,2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-6'-methyl-,(2'S,3'R)-
• (4Z)-3-(3,4-dihydroxyphenyl)-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-8-hydroxy-4-(2-oxopropylidene)-3,3a-dihydrofuro[3,4-c]oxepin-1-one
• [3,3'-Bi-2H-pyran]-2,4'(3'H)-dione,2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)eth...
• [3,3'-Bi-2H-pyran]-2,4'(3'H)-dione,2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-6'-methyl-,(2'S
• davallialactone
• (4Z)-3-(3,4-dihydroxyphenyl)-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-1-hydroxy-4-(2-oxopropylidene)-3a,4-dihydro-3H,8H-furo[3,4-c]oxepin-8-one
• 1H,3H-Furo(3,4-c)oxepin-1-one, 3-(3,4-dihydroxyphenyl)-6-(2-(3,4-dihydroxyphenyl)ethenyl)-3a,4-dihydro-8-hydroxy-4-(2-oxopropylidene)-
• (2S)-6-Methyl-2α-(3,4-dihydroxyphenyl)-2,3-dihydro-3β-[4-hydroxy-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-2-oxo-2H-pyran-3-yl]-4H-pyran-4-one
• [3,3'-Bi-2H-pyran]-2,4'(3'H)-dione, 2'-(3,4-dihydroxyphenyl)-6-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-6'-methyl-, (2'S,3'R)-
• BDBM50498535
• DTXSID401045722
• CHEMBL205945
• Q15634145

• Inchi： 1S/C25H20O9/c1-12-8-20(30)22(24(33-12)14-4-7-17(27)19(29)10-14)23-21(31)11-15(34-25(23)32)5-2-13-3-6-16(26)18(28)9-13/h2-11,22,24,26-29,31H,1H3/b5-2+/t22-,24-/m1/s1
• InChI Key： KYFXISLAEBFZFO-NJPHHMIOSA-N
• SMILES： C1(=O)OC(/C=C/C2=CC=C(O)C(O)=C2)=CC(O)=C1[C@H]1C(=O)C=C(C)O[C@@H]1C1=CC=C(O)C(O)=C1

Computed Properties

• Exact Mass: 464.1107
• Monoisotopic Mass: 464.110732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 946
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• XLogP3: 2.8

Experimental Properties

• Density: 1.6
• Boiling Point: 791.8°C at 760 mmHg
• Flash Point: 274.7°C
• Refractive Index: 1.749
• PSA: 153.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols